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Abstract

FNDR-20123 is a pioneering, orally active, first-in-class anti-malarial compound that functions
as a pan-histone deacetylase (HDAC) inhibitor.[1][2][3] With the emergence of multi-drug
resistant strains of Plasmodium falciparum, novel therapeutic strategies are critically needed.
FNDR-20123 addresses this challenge by targeting the epigenetic machinery of the parasite, a
mechanism distinct from many existing anti-malarial agents.[4] This document provides a
comprehensive technical overview of FNDR-20123, including its mechanism of action,
biological activity, pharmacokinetic profile, and detailed experimental protocols for its
evaluation.

Chemical and Physical Properties

FNDR-20123 free base (CAS Number: 1267502-34-0) is a synthetic organic compound with
the following properties:
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Property Value Reference
CAS Number 1267502-34-0 [51[6][7]
Molecular Formula C21H23Ns02 [5]1[6]
Molecular Weight 377.44 g/mol [5][6]
ClogP 1.917 [8]

Polar Surface Area 80.53 A2 [8]

Mechanism of Action: Histone Deacetylase
Inhibition

FNDR-20123 exerts its anti-malarial effect by inhibiting histone deacetylases (HDACSs),
enzymes crucial for the regulation of gene expression.[3] In Plasmodium falciparum, as in
human cells, HDACs remove acetyl groups from lysine residues on histone tails. This

deacetylation leads to chromatin condensation, rendering the DNA less accessible to
transcription factors and resulting in transcriptional repression.

By inhibiting HDACs, FNDR-20123 promotes a state of histone hyperacetylation. This
"opening" of the chromatin structure allows for the transcription of genes that may have been
silenced, ultimately leading to cell cycle arrest and apoptosis in the parasite.[9] FNDR-20123 is
characterized as a pan-HDAC inhibitor, demonstrating activity against multiple HDAC isoforms
in both the parasite and human host.[4][8]
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FNDR-20123 demonstrates potent inhibitory activity against both parasite and human HDACs,
as well as significant anti-malarial activity against various stages of Plasmodium falciparum.

In Vitro HDAC Inhibitory Activity

The compound has been shown to be a potent inhibitor of several HDAC isoforms.

Target ICs0 (NM) Reference

Plasmodium HDAC 31 [1][2][3]

Human HDAC (HeLa nuclear -

extract)

Human HDAC1 25 [1][21[3]
Human HDAC2 29 [11(2][3]
Human HDAC3 2 [1](21(3]
Human HDAC6 11 [11[2113]
Human HDAC8 282 [1](2](3]

Anti-malarial Activity

FNDR-20123 is effective against both the asexual and sexual stages of P. falciparum, including
multi-drug resistant strains.[4][8] This suggests a low risk for the development of cross-
resistance with existing anti-malarial drugs.[8]

P. falciparum Stage/Strain ICs0 (NM) Reference
Asexual Blood Stage 41 - 42 [8]

Male Gametocytes 190 [1112][8]
Female Gametocytes > 5000 [8]
Sensitive and MDR Strains Similar to sensitive strains [8]

Pharmacokinetics and Safety Profile
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Pre-clinical studies indicate that FNDR-20123 possesses a favorable pharmacokinetic and
safety profile, supporting its potential for further development.

ADME-PK Parameters

Parameter Species Value Reference
Cmax Rat (100 mg/kg, oral) 1.1 uM [8][10]
TY Rat (100 mg/kg, oral) 55h [8][10]
Plasma Protein

o Human 57% [8]
Binding
Liver Microsomal > 75% remaining after

- Human, Mouse, Rat [8]
Stability 2h
Safety Profile

Assay Result Reference
hERG Liability > 100 uM [8]
CYP Isoform Inhibition ICs0 > 25 uM [8]
Cytotoxicity (HepG-2, THP-1) Negligible [8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The
following are protocols for key experiments conducted in the evaluation of FNDR-20123.

In Vivo Efficacy in a SCID Mouse Model

This protocol assesses the therapeutic efficacy of FNDR-20123 against human P. falciparum
malaria in an immunodeficient mouse model.

Materials:

e FNDR-20123
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100% DMSO (for stock solution)

NODscidIL2Rynull mice (female, 20-22 g)

P. falciparum in vitro cultures (2-5% parasitemia)

Culture medium

Chloroquine (standard drug)
Procedure:

o Compound Preparation: Dissolve FNDR-20123 in 100% DMSO to create a stock solution.
Store at -20°C.

« Infection: On day 0, dilute P. falciparum cultures to 2 x 107 parasitized erythrocytes per 0.1
mL in culture medium.

o Treatment: At days 3, 4, 5, and 6 post-infection, administer the compound orally to
experimental mice (n=2 per group). A control group (n=2) receives the vehicle.

o Dose-Response: For dose-response studies, a 50 mg dose is typically used in quintuplicate.

o Parasitemia Monitoring: On day 7, determine the reduction in parasitemia compared to the
infected control group.
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Workflow for In Vivo Efficacy Study
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Gametocyte Functional Viability Assay

This assay evaluates the activity of FNDR-20123 against the sexual stages of the parasite,
which are responsible for transmission.

Materials:

¢ FNDR-20123

» P. falciparum gametocyte cultures

e Culture medium and reagents for gametocyte maturation
Procedure:

o Culture Seeding: Seed gametocyte cultures at 1% rings and 4% hematocrit under a gas
mixture of 3% Oz, 5% CO2, and 92% Nz2.

e Maturation: Allow gametocytes to mature for 14 days.

e Drug Treatment: Treat mature gametocyte cultures with varying concentrations of FNDR-
20123.

 Viability Assessment: After the treatment period, assess the functional viability of male
gametocytes by quantifying their formation. This is typically done by withdrawing a 200 pL
aliquot of the culture for analysis.

» |Cso Determination: Calculate the ICso values using non-linear regression curve-fitting.

Conclusion

FNDR-20123 is a promising anti-malarial drug candidate with a novel mechanism of action that
is effective against drug-resistant strains of P. falciparum. Its potent, pan-HDAC inhibitory
activity, coupled with a favorable pharmacokinetic and safety profile, makes it a strong
candidate for further pre-clinical and clinical development. The detailed experimental protocols
provided herein should facilitate further research into this and similar compounds, aiding in the
critical search for new therapies to combat malaria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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